N-(2,6-dimethylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C17H17N5O/c1-12-7-6-8-13(2)16(12)18-15(23)11-22-20-17(19-21-22)14-9-4-3-5-10-14/h3-10H,11H2,1-2H3,(H,18,23)
• InChI Key: IECZJIGKGWTJHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3
• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol

Description

N-(2,6-dimethylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, also known as DMTA, is a chemical compound that has been the focus of scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. This compound has also been shown to bind to the GABA-A receptor, a receptor involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the activity of COX-2 and reduce the production of inflammatory mediators. In vivo studies have shown that this compound can reduce inflammation and pain in animal models. This compound has also been shown to have anxiolytic and sedative effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dimethylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize in high yield. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments. This compound also has a relatively short half-life in vivo, which can limit its potential as a drug candidate.

Future Directions

There are several future directions for the study of N-(2,6-dimethylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One direction is the development of more potent and selective inhibitors of COX-2 using this compound as a starting point. Another direction is the investigation of the potential use of this compound as a ligand in metal complexes for catalysis and materials science applications. Additionally, the anxiolytic and sedative effects of this compound could be further studied for their potential use in the treatment of anxiety and sleep disorders.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide involves the reaction of 2-(5-phenyl-2H-tetrazol-2-yl)acetic acid with 2,6-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by recrystallization to obtain this compound in high yield and purity.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate due to its ability to inhibit certain enzymes and receptors. In materials science, this compound has been studied for its potential use as a ligand in metal complexes and as a building block in supramolecular structures. In analytical chemistry, this compound has been used as a reagent for the detection of certain compounds.